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Compound of Interest

Compound Name: Isozaluzanin C

Cat. No.: B15580333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the biological activities of Isozaluzanin C and

its closely related sesquiterpene lactones, Dehydrozaluzanin C and Zaluzanin C. It

consolidates findings on their anticancer and anti-inflammatory properties, detailing the

underlying molecular mechanisms, experimental data, and laboratory protocols.

Core Biological Activities
Isozaluzanin C, a sesquiterpene lactone primarily isolated from plants of the Asteraceae family

such as Saussurea lappa, has demonstrated significant therapeutic potential.[1][2] Its biological

activities, along with those of its derivatives, primarily revolve around anti-inflammatory and

anticancer effects. These compounds modulate key cellular signaling pathways, making them

promising candidates for further investigation in drug development.

Anticancer Activity
Dehydrozaluzanin C (DC), a derivative of Isozaluzanin C, has shown notable efficacy against

colon cancer.[1][3] Its mechanism of action involves the activation of Peroxisome Proliferator-

Activated Receptor γ (PPARγ), which subsequently triggers apoptosis and cell cycle arrest in

cancer cells.[3]

Key Anticancer Mechanisms:
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Induction of Apoptosis: DC treatment significantly increases the rate of apoptosis in human

colon tumor cell lines (HT-29 and HCT-116).[3] This is achieved by modulating the

expression of key apoptosis-related proteins: increasing levels of pro-apoptotic Bax and

cleaved caspase-3, while decreasing the level of anti-apoptotic Bcl-2.[3]

Cell Cycle Arrest: The compound effectively arrests the cell cycle at the S phase.[3] This is

associated with the downregulation of proteins essential for cell cycle progression,

specifically Cyclin-dependent kinase 2 (CDK2) and Cyclin A2.[3]

Anti-inflammatory Activity
Isozaluzanin C and its related compounds exhibit potent anti-inflammatory properties.[1]

Zaluzanin C (ZC) has been shown to alleviate inflammation in Kupffer cells (liver macrophages)

and hepatocytes by regulating mitochondrial reactive oxygen species (mtROS).[4][5] This

regulation is crucial as excessive mtROS can trigger inflammatory signaling cascades.[5]

Key Anti-inflammatory Mechanisms:

Inhibition of NF-κB Signaling: ZC inhibits the production of mtROS induced by

lipopolysaccharide (LPS), which in turn suppresses the activity of the nuclear factor-kappa B

(NF-κB) signaling pathway.[4][5] NF-κB is a critical transcription factor that governs the

expression of numerous pro-inflammatory genes.[6][7]

Reduction of Pro-inflammatory Mediators: By inhibiting the NF-κB pathway, ZC reduces the

mRNA levels of pro-inflammatory cytokines like Interleukin-1 beta (IL-1β) and Tumor

Necrosis Factor-alpha (TNF-α), as well as various chemokines (CCL2, CCL3, CCL4, CXCL2,

and CXCL9).[4][5] A related compound, Zaluzanin D, also demonstrated the ability to reduce

nitric oxide production and inflammatory cytokine secretion in macrophages.[8]

Quantitative Data Summary
The following tables summarize the key quantitative findings from studies on the biological

effects of Isozaluzanin C derivatives.

Table 1: Anticancer Effects of Dehydrozaluzanin C (DC) on Colon Cancer Cells
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Parameter Cell Line Concentration Result Reference

Apoptosis Rate HT-29 3.0 µM
52.67% ±
0.80%

[3]

HCT-116 3.0 µM 33.09% ± 1.09% [3]

| Cell Cycle Arrest | HT-29 & HCT-116 | 0.75, 1.5, 3.0 µM | Dose-dependent arrest at S phase |

[3] |

Signaling Pathways and Workflows
Visual representations of the key signaling pathways and experimental workflows are provided

below to clarify the mechanisms of action and research methodologies.
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Anticancer Mechanism of Dehydrozaluzanin C
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Caption: Anticancer signaling pathway of Dehydrozaluzanin C.
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Anti-inflammatory Mechanism of Zaluzanin C
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Caption: Anti-inflammatory signaling pathway of Zaluzanin C.
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General Experimental Workflow for In Vitro Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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